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Compound of Interest

Compound Name: 2-Isopropylphenol

Cat. No.: B134262 Get Quote

The safe and compliant disposal of 2-Isopropylphenol is critical for ensuring laboratory safety

and environmental protection. As a substance that is harmful if swallowed or in contact with

skin and causes severe skin burns and eye damage, it is imperative that all researchers,

scientists, and drug development professionals adhere to strict disposal protocols.[1] 2-
Isopropylphenol and materials contaminated with it are classified as hazardous waste and

must not be disposed of via standard laboratory drains or regular trash.[2][3][4] Disposal must

be managed through your institution's designated hazardous waste program, often managed

by the Environmental Health & Safety (EHS) department.[2][5]

Immediate Safety and Disposal Protocol
This step-by-step guide outlines the standard operating procedure for the collection and

disposal of 2-Isopropylphenol waste.

Step 1: Personal Protective Equipment (PPE) Before handling 2-Isopropylphenol waste,

ensure you are wearing appropriate PPE. This includes, at a minimum:

A fully buttoned laboratory coat.[6]

Safety glasses or goggles and a face shield.[7]

Chemically resistant gloves (e.g., butyl rubber or neoprene).[6]

Long pants and closed-toe shoes.[6]
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Step 2: Waste Collection and Containment All handling of 2-Isopropylphenol waste should be

performed within a chemical fume hood to minimize inhalation exposure.[4][6]

Liquid Waste: Collect all solutions containing 2-Isopropylphenol in a designated, leak-proof,

and shatter-proof waste container.[8][9] The container must be chemically compatible with

phenols and any other solvents in the waste mixture.

Solid Waste & Contaminated Debris: Items such as contaminated gloves, pipette tips, and

absorbent materials used for spills should be collected in a separate, sealable container

clearly marked for solid hazardous waste.[4][9] For spills, use an inert absorbent material like

vermiculite, sand, or earth to contain the substance before placing it in the disposal

container.[9][10][11]

Container Integrity: Ensure the waste container's cap is in good condition and can be

securely sealed.[8] Do not fill containers beyond 90% capacity to allow for expansion and

prevent spills.[4][8]

Step 3: Labeling Hazardous Waste Proper labeling is crucial for safety and regulatory

compliance.

Affix a "Hazardous Waste" label to the container as soon as you begin adding waste.[5][12]

Clearly list all contents, writing out the full chemical names (e.g., "2-Isopropylphenol,"
"Methanol"). Avoid using abbreviations or chemical formulas.[5][12]

Indicate the approximate percentages of each component.

Step 4: Storage in a Satellite Accumulation Area (SAA) Hazardous waste must be stored safely

at or near the point of generation in a designated Satellite Accumulation Area (SAA) while

awaiting pickup.[5][8]

Segregation: Store 2-Isopropylphenol waste away from incompatible materials, particularly

strong oxidizing agents, acids, and acid chlorides.[3][8]

Closure: Keep the waste container securely closed at all times, except when you are actively

adding waste.[2][5][8]
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Inspection: The SAA should be inspected weekly to check for any signs of leakage or

container degradation.[8]

Step 5: Arranging for Disposal Once the waste container is full or is no longer being used, you

must arrange for its disposal through the proper channels.

Contact your institution's Environmental Health & Safety (EHS) or equivalent department to

request a hazardous waste pickup.[2][5]

Follow their specific procedures for scheduling a collection.

Hazardous Waste Classification Data
The disposal of chemical waste is governed by regulations that classify materials based on

specific characteristics. The table below summarizes key quantitative data relevant to the

classification and handling of hazardous waste like 2-Isopropylphenol.
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Parameter
Regulatory
Guideline/Value

Relevance to 2-
Isopropylphenol Disposal

Ignitability Flash Point < 60°C (140°F)[5]

The flash point of 2-

Isopropylphenol is

approximately 85°C, so it does

not meet the criteria for an

ignitable waste.

Corrosivity
Aqueous solution with pH ≤ 2

or ≥ 12.5[5]

While 2-Isopropylphenol

causes severe skin burns, it is

not typically disposed of as a

corrosive waste based on pH.

However, it is treated as a

corrosive material for transport

(UN 3145, Packing Group III).

[7]

Sink/Sewer Disposal
Prohibited for hazardous

chemicals[2][3]

2-Isopropylphenol must not be

poured down the drain.[3][4]

Drain disposal is generally

reserved for dilute, non-

hazardous aqueous solutions

with a pH between 5.5 and

10.5.[13]

Satellite Accumulation Area

(SAA) Limits

Max. 55 gallons of hazardous

waste; Max. 1 quart of acutely

hazardous (P-listed) waste[5]

Laboratories must not exceed

these volumes in their

designated waste storage

areas.

UN Number UN 3145[10]

This number is used for the

proper shipping and transport

of the waste, classified as

"ALKYLPHENOLS, LIQUID,

N.O.S."
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The following diagram illustrates the decision-making process and required steps for the safe

and compliant disposal of 2-Isopropylphenol waste in a laboratory setting.

2-Isopropylphenol Waste Generated
(Liquid, Solid, or Debris)

Step 1: Don Appropriate PPE
(Lab Coat, Gloves, Eye Protection)

Step 2: Select Compatible,
Sealed Waste Container

Step 3: Affix 'Hazardous Waste' Label
& List All Chemical Contents

Step 4: Store in Designated SAA
(At or Near Point of Generation)

Check for Incompatible Chemicals
(e.g., Oxidizers, Strong Acids)

Segregate Waste Container

Yes

Keep Container Securely Closed

No

Container Full or No Longer in Use?

No

Step 5: Schedule Pickup with
Environmental Health & Safety (EHS)

Yes

Waste Managed for Final Disposal by EHS
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Caption: Workflow for the safe disposal of 2-Isopropylphenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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